Cas no 49561-88-8 (m-tert-butylphenyl chloroformate)

• Product Name: m-tert-butylphenyl chloroformate
• CAS No: 49561-88-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 932474
• PubChem ID: 3016477
• Update Time: 2025-04-19

m-tert-butylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• m-tert-butylphenyl chloroformate
• (3-tert-butylphenyl) carbonochloridate
• (3-tert-butylphenyl) chloroformate
• EINECS 256-374-2
• SCHEMBL5838099
• SY296938
• DTXSID20197840
• AKOS017555739
• 49561-88-8
• 3-(tert-Butyl)phenyl Chloroformate
• NS00031909
• 3-(tert-Butyl)phenyl carbonochloridate
• BYUPCPGESMKIBW-UHFFFAOYSA-N
• MFCD09952594
• 3-(tert-Butyl)phenylcarbonochloridate

• Inchi： 1S/C11H13ClO2/c1-11(2,3)8-5-4-6-9(7-8)14-10(12)13/h4-7H,1-3H3
• InChI Key： BYUPCPGESMKIBW-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.72170